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These application notes provide a detailed protocol for determining and quantifying the binding

of the actin-severing protein Severin to filamentous actin (F-actin) using a co-sedimentation

assay. This method is fundamental for characterizing the interaction between Severin and

actin, which is crucial for understanding cytoskeletal dynamics and for the development of

therapeutics targeting these processes.

Introduction
Severin is a Ca²⁺-dependent actin-binding protein that plays a significant role in the dynamic

remodeling of the actin cytoskeleton by severing existing actin filaments and capping their

barbed ends.[1] The actin co-sedimentation assay is a robust in vitro method to study the

binding of proteins to F-actin.[2][3] The principle of the assay involves the incubation of the

protein of interest with F-actin, followed by ultracentrifugation to pellet the F-actin and any

associated proteins.[2][3] By analyzing the supernatant and pellet fractions, the amount of

protein bound to F-actin can be quantified.[4]
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The interaction between Severin and actin is critically dependent on the concentration of free

calcium ions (Ca²⁺).[4][5] In the presence of micromolar concentrations of Ca²⁺, Severin
undergoes a conformational change that enables it to bind to and sever actin filaments.[5] This

interaction leads to the formation of a stable, high-affinity 1:1 complex of Severin and actin.[4]

In the absence of Ca²⁺, Severin does not interact with F-actin.

Key Experimental Considerations
Calcium Concentration: The binding of Severin to actin is strictly calcium-dependent.

Therefore, precise control of Ca²⁺ concentration using Ca²⁺/EGTA buffers is essential for

reproducible results.

Protein Purity: The purity of both actin and Severin is critical to avoid artifacts. It is

recommended to pre-clear the protein solutions by ultracentrifugation to remove any

aggregates before the assay.[2]

Controls: Appropriate controls are necessary for data interpretation. These should include a

sample with F-actin alone to assess actin pelleting efficiency and a sample with Severin
alone to check for its sedimentation in the absence of actin.[4]

Experimental Protocols
Reagent Preparation

G-Actin Buffer (G-Buffer): 5 mM Tris-HCl (pH 8.0), 0.2 mM CaCl₂, 0.2 mM ATP, 0.5 mM DTT.

Store at 4°C.

Actin Polymerization Buffer (10x KMEI): 500 mM KCl, 10 mM MgCl₂, 10 mM EGTA, 100 mM

Imidazole-HCl (pH 7.0). Store at -20°C.

General Assay Buffer (1x KMEI): 50 mM KCl, 1 mM MgCl₂, 1 mM EGTA, 10 mM Imidazole-

HCl (pH 7.0), 0.2 mM ATP, 0.5 mM DTT. Prepare fresh from 10x stock and add ATP and DTT.

Ca²⁺-Containing Assay Buffer: 1x KMEI buffer supplemented with a calculated amount of

CaCl₂ to achieve the desired free Ca²⁺ concentration (typically in the micromolar range).

SDS-PAGE Sample Buffer (4x): 250 mM Tris-HCl (pH 6.8), 8% (w/v) SDS, 40% (v/v)

glycerol, 0.02% (w/v) bromophenol blue, 20% (v/v) β-mercaptoethanol.
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Actin Polymerization
Thaw rabbit skeletal muscle G-actin on ice.

Dilute G-actin to a final concentration of 20 µM in G-Buffer.

Initiate polymerization by adding 1/10th volume of 10x KMEI buffer.

Incubate at room temperature for at least 1 hour to allow for complete polymerization into F-

actin.

Co-sedimentation Assay
Reaction Setup: In ultracentrifuge tubes, prepare the following reactions to a final volume of

100 µL:

Control 1 (Actin alone): F-actin (e.g., 5 µM) in Ca²⁺-Containing Assay Buffer.

Control 2 (Severin alone): Severin (at the highest concentration used) in Ca²⁺-Containing

Assay Buffer.

Test Samples: F-actin (e.g., 5 µM) with varying concentrations of Severin in Ca²⁺-

Containing Assay Buffer.

Incubation: Incubate the reaction mixtures at room temperature for 30-60 minutes.

Sedimentation: Centrifuge the samples at 100,000 x g for 30 minutes at 22°C in an

ultracentrifuge (e.g., Beckman TLA100 rotor).

Sample Collection:

Carefully collect the supernatant from each tube and transfer it to a new microcentrifuge

tube. Add 4x SDS-PAGE sample buffer.

Resuspend the pellet in 100 µL of 1x SDS-PAGE sample buffer.

Data Analysis
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SDS-PAGE: Load equal volumes of the supernatant and pellet fractions onto an SDS-PAGE

gel (e.g., 12% polyacrylamide). Also, load known amounts of Severin and actin to create a

standard curve for quantification.

Staining and Imaging: Stain the gel with Coomassie Brilliant Blue or a more sensitive stain if

necessary. Image the gel using a densitometer.

Quantification:

Determine the protein concentration in each band by comparing the band intensity to the

standard curve.

Calculate the amount of Severin in the pellet and supernatant for each reaction.

Correct for any Severin that pellets in the absence of actin (from Control 2).

The amount of bound Severin is the corrected amount in the pellet fraction.

The free Severin is the amount in the supernatant fraction.

Determination of Binding Affinity (Kd): Plot the concentration of bound Severin against the

concentration of free Severin. The data can be fitted to a binding isotherm (e.g., a hyperbolic

or sigmoidal curve) to determine the dissociation constant (Kd).

Data Presentation
The following table represents hypothetical data from an actin co-sedimentation experiment

with Severin, demonstrating the Ca²⁺-dependent binding.

Table 1: Representative Quantitative Data for Severin-Actin Co-sedimentation
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Sample
[F-Actin]
(µM)

[Total
Severin]
(µM)

[Free
Ca²⁺]
(µM)

%
Severin
in
Supernat
ant

%
Severin
in Pellet

Molar
Ratio
(Bound
Severin:A
ctin)

1 5 1 10 45% 55% 0.11

2 5 2 10 30% 70% 0.28

3 5 5 10 15% 85% 0.85

4 5 10 10 10% 90%

1.0

(Saturation

)

5 5 5 <0.1 98% 2% 0.02

Disclaimer: The data presented in this table is representative and intended for illustrative

purposes. Actual experimental results may vary.
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Caption: Ca²⁺-dependent activation of Severin and its actin-severing function.

Experimental Workflow of Actin Co-sedimentation Assay
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Caption: Workflow for the Severin-actin co-sedimentation assay.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1233757/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-actin-co-sedimentation-assay-with-severin
https://www.benchchem.com/product/b1233757/docs?utm_src=pdf-body#application-notes-and-protocols-for-actin-co-sedimentation-assay-with-severin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233757?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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